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Compound of Interest

Compound Name: Methyl 4-vinylbenzoate

Cat. No.: B093427 Get Quote

An In-depth Examination of its Properties, Synthesis, and Applications in Polymer Science and

Drug Development

CAS Number: 1076-96-6 Molecular Formula: C₁₀H₁₀O₂ Molecular Weight: 162.19 g/mol

This technical guide provides a comprehensive overview of methyl 4-vinylbenzoate, a

versatile monomer with significant applications in polymer chemistry and emerging potential in

the biomedical field. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, synthesis,

and use in advanced material design.

Physicochemical Properties
Methyl 4-vinylbenzoate is a solid at room temperature with a melting point range of 32-37 °C.

[1] It is characterized by the presence of both a vinyl group and a methyl ester functionality,

making it a valuable building block for a variety of polymers.
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Property Value Reference

CAS Number 1076-96-6 [1]

Molecular Formula C₁₀H₁₀O₂ [1]

Molecular Weight 162.19 g/mol [1]

Appearance Solid [1]

Melting Point 32-37 °C [1]

Empirical Formula (Hill

Notation)
C₁₀H₁₀O₂ [1]

Synthesis of Methyl 4-Vinylbenzoate
A common and effective method for the synthesis of methyl 4-vinylbenzoate is the

esterification of 4-vinylbenzoic acid with methanol, catalyzed by a strong acid such as sulfuric

acid.[2]

Experimental Protocol: Esterification of 4-Vinylbenzoic
Acid
Materials:

4-Vinylbenzoic acid

Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Ethyl Acetate (EtOAc)

Water (H₂O)

Brine

Magnesium Sulfate (MgSO₄)
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Procedure:

Dissolve 4-vinylbenzoic acid (e.g., 30 mmol, 4.44 g) in methanol (e.g., 120 mL).[2]

Carefully add concentrated sulfuric acid (e.g., 2 mL) to the solution.[2]

Reflux the reaction mixture for 24 hours.[2]

After cooling, evaporate the volatile components.[2]

Dilute the residue with water.[2]

Extract the aqueous solution with ethyl acetate.[2]

Combine the organic phases and wash with brine and water.[2]

Dry the organic phase with magnesium sulfate.[2]

Remove the solvent under reduced pressure to yield the final product.[2]

Characterization:

The synthesized methyl 4-vinylbenzoate can be characterized by various spectroscopic

techniques. For instance, ¹H NMR spectroscopy in CDCl₃ will show characteristic peaks for the

vinyl and methyl ester protons.[2]

¹H NMR (CDCl₃): δ 3.91 (s, 3H), 5.38 (d, J = 10.8 Hz, 1H), 5.86 (d, J = 17.6 Hz, 1H), 6.75

(dd, J = 17.6 Hz, 10.8 Hz, 1H), 7.46 (d, J = 8.4 Hz, 2H), 7.99 (d, J = 8.4 Hz, 2H).[2]

Applications in Polymer Science
The vinyl group of methyl 4-vinylbenzoate allows it to readily undergo polymerization, forming

poly(methyl 4-vinylbenzoate). This polymer and its copolymers have been explored for a

range of applications.

Photoresponsive Materials: It can be used in the synthesis of vinyl monomers of bis-crowned

malachite green leuconitrile, which have applications in photoresponsive ionic conduction.[1]
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Polyradicals: Copolymers of methyl 4-vinylbenzoate and (4-trimethylsilyl)styrene can be

oxidized to form polyradicals with good membrane-forming abilities.[1]

General Polymer Synthesis: It is also used as a fluid component to enhance ink stability and

in the preparation of vinyl-substituted beta-diketones.[3][4]

Relevance in Drug Development and Biomedical
Applications
While methyl 4-vinylbenzoate itself is primarily a monomer, the polymers derived from it,

particularly poly(vinyl benzoate), have shown promise in the field of drug delivery.

Poly(vinyl benzoate) Nanoparticles for Drug Delivery
Research has demonstrated the formation of poly(vinyl benzoate) nanoparticles that can serve

as carriers for lipophilic small molecules.[5]

Experimental Protocol: Nanoprecipitation of Poly(vinyl benzoate)

A typical method for preparing these nanoparticles is nanoprecipitation. This involves dissolving

commercial poly(vinyl benzoate) in a suitable organic solvent and then introducing this solution

into an aqueous phase containing a surfactant, such as Pluronic F68, under stirring. This

process leads to the formation of spherical nanostructures.[5]

Characterization of Nanoparticles:

The resulting nanoparticles can be characterized by:

Size and Morphology: Techniques like dynamic light scattering (DLS) and transmission

electron microscopy (TEM) can be used to determine the size, shape, and morphology of the

nanoparticles. Studies have reported spherical nanostructures in the range of 200-250 nm in

diameter.[5]

Drug Loading and Release: The efficiency of encapsulating a therapeutic agent and its

subsequent release profile can be quantified using techniques like UV-Vis spectroscopy or

high-performance liquid chromatography (HPLC). For instance, coumarin-6 has been
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successfully encapsulated in poly(vinyl benzoate) nanoparticles, with kinetics experiments

indicating that a significant portion is encapsulated within the polymer matrix.[5]

In Vitro Stability: The stability of the nanoparticles can be assessed in relevant biological

media, such as phosphate buffer and blood serum.[5]

Cytotoxicity Profile
The biocompatibility of materials intended for drug delivery is of paramount importance. Studies

on poly(vinyl benzoate) nanoparticles have shown them to be non-toxic in vitro towards human

epithelial cells (IC₅₀ > 1000 µg/mL) and primary bovine aortic endothelial cells (IC₅₀ > 500

µg/mL).[5]

Interestingly, a study on the related compound, vinyl benzoate, suggested that it may have a

higher overall toxicity to human cells compared to methyl benzoate.[6][7][8] This study also

indicated that treatment with vinyl benzoate led to the differential expression of genes involved

in the cell cycle, protein quality control, and neurotransmission, such as cyclin D1, HSP70, and

ACHE genes.[6][7][8] This highlights the need for thorough toxicological evaluation of any new

polymer-based delivery system.

Signaling Pathways and Biological Interactions
Currently, there is a lack of direct evidence implicating methyl 4-vinylbenzoate in specific

cellular signaling pathways. The biological effects observed are primarily associated with the

polymers derived from it or from related vinyl esters. The aforementioned gene expression

changes induced by vinyl benzoate suggest potential interactions with cellular processes that

warrant further investigation.[6][7][8] Future research could explore the potential for methyl 4-
vinylbenzoate or its metabolites to interact with cellular signaling cascades, which would be

crucial for a comprehensive understanding of its biocompatibility and potential therapeutic

applications.

Conclusion
Methyl 4-vinylbenzoate is a valuable monomer with well-established applications in polymer

chemistry. Its ability to form functional polymers has opened up avenues for its use in advanced

materials, including those with potential in the biomedical field. The development of poly(vinyl

benzoate) nanoparticles for drug delivery represents a promising area of research. However, a
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deeper understanding of the biological interactions, metabolic fate, and potential effects on

cellular signaling pathways of both the monomer and its corresponding polymers is essential

for its successful translation into clinical applications. This guide provides a foundational

understanding for researchers looking to explore the potential of methyl 4-vinylbenzoate in

their respective fields.

Diagrams
Below are diagrams illustrating the synthesis of methyl 4-vinylbenzoate and a conceptual

workflow for the preparation and characterization of drug-loaded nanoparticles.
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Caption: Synthesis of Methyl 4-vinylbenzoate via Esterification.
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Caption: Workflow for Drug-Loaded Nanoparticle Formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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